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Compound of Interest

Compound Name: Ethyl 4-bromo-2-fluorobenzoate

Cat. No.: B1322106

An In-depth Technical Guide on the Safety of Ethyl 4-bromo-2-fluorobenzoate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a summary of publicly available safety information. It is not a
substitute for a manufacturer's official Safety Data Sheet (SDS). Always consult the original
SDS before handling this chemical.

Chemical Identification and Physical Properties

Ethyl 4-bromo-2-fluorobenzoate is a fluorinated building block used in research and
development.[1] The following table summarizes its key identification and physical properties.
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Identifier

Value

Source(s)

Chemical Name

Ethyl 4-bromo-2-

[1](2]

fluorobenzoate
CAS Number 474709-71-2 [1][2]
Molecular Formula CoHsBrFO2 [11[2]
Molecular Weight 247.06 g/mol [1][2]
Physical Form Liquid

Purity

295% - 98%

[1]

Storage

Store in a dry, room

temperature, and sealed

container.

Hazard Identification and Classification

Ethyl 4-bromo-2-fluorobenzoate is classified as a hazardous substance. The GHS hazard

statements and precautionary statements are summarized below.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://store.apolloscientific.co.uk/product/ethyl-4-bromo-2-fluorobenzoate
https://www.echemi.com/products/pd180521108376-ethyl-4-bromo-2-fluorobenzoate.html
https://store.apolloscientific.co.uk/product/ethyl-4-bromo-2-fluorobenzoate
https://www.echemi.com/products/pd180521108376-ethyl-4-bromo-2-fluorobenzoate.html
https://store.apolloscientific.co.uk/product/ethyl-4-bromo-2-fluorobenzoate
https://www.echemi.com/products/pd180521108376-ethyl-4-bromo-2-fluorobenzoate.html
https://store.apolloscientific.co.uk/product/ethyl-4-bromo-2-fluorobenzoate
https://www.echemi.com/products/pd180521108376-ethyl-4-bromo-2-fluorobenzoate.html
https://store.apolloscientific.co.uk/product/ethyl-4-bromo-2-fluorobenzoate
https://www.benchchem.com/product/b1322106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

GHS Classification Code Description Source(s)
Hazard Statements H302 Harmful if swallowed.

H315 Causes skin irritation. [2]

H319 Causes serious eye

irritation.

May cause respiratory

H335 o
irritation.
Signal Word Warning
) Avoid breathing
Precautionary ]
P261 dust/fume/gas/mistiva  [2]
Statements

pours/spray.

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact [2]

lenses, if present and

easy to do. Continue

rinsing.

Toxicological Information

Detailed quantitative toxicological data, such as LD50 or LC50 values, are not readily available
in the public search results. However, the hazard statements indicate that the substance is
harmful if swallowed and causes skin, eye, and respiratory irritation.[2] The U.S. Environmental
Protection Agency (EPA) has noted that for certain new chemical substances, including Ethyl
4-bromo-2-fluorobenzoate, there are concerns for lung effects based on Structure-Activity
Relationship (SAR) analysis of analogous respirable, poorly soluble particulates.

Experimental Protocols

Detailed experimental protocols for safety and toxicity testing of Ethyl 4-bromo-2-
fluorobenzoate are not provided in the publicly available documents. However, a method for
its synthesis has been described.
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Synthesis of Ethyl 4-bromo-2-fluorobenzoate:

To a solution of 4-bromo-2-fluorobenzoic acid (3.0 g) in ethanol (20 mL), thionyl chloride (2.0
mL) was added at 0°C. The mixture was then stirred overnight at 70°C. After the reaction, a
saturated aqueous sodium hydrogencarbonate solution was added. The mixture was
concentrated under reduced pressure, and the residue was extracted with ethyl acetate. The
organic layer was washed with water and saturated brine, dried over anhydrous magnesium
sulfate, and concentrated under reduced pressure to yield the final product.[2]

Visualizations
Diagram 1: Hazard and Precautionary Workflow

This diagram illustrates the logical flow of handling Ethyl 4-bromo-2-fluorobenzoate based on
its hazards and required precautions.
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Caption: Logical workflow for handling based on hazard statements.
Diagram 2: Synthesis Workflow

This diagram outlines the key steps in the synthesis of Ethyl 4-bromo-2-fluorobenzoate.
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Caption: High-level overview of the synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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